3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]phenol

• Molecular Formula: C14H13N3OS
• Molecular Weight: 271.34 g/mol
• IUPAC Name: 3-[2-(3,5-dimethylpyrazol-1-yl)-1,3-thiazol-4-yl]phenol
• InChI: InChI=1S/C14H13N3OS/c1-9-6-10(2)17(16-9)14-15-13(8-19-14)11-4-3-5-12(18)7-11/h3-8,18H,1-2H3
• InChI Key: AIGMRVPORRDIBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC(=CS2)C3=CC(=CC=C3)O)C

Description

3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]phenol is a heterocyclic compound that features a unique combination of pyrazole, thiazole, and phenol moieties. This compound is of significant interest in various fields of scientific research due to its potential biological activities and versatile chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]phenol typically involves the cyclization of appropriate precursors. One common method involves the reaction of 3,5-dimethyl-1H-pyrazole with a thiazole derivative under controlled conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]phenol undergoes various types of chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinone derivatives.

Reduction: The compound can be reduced under hydrogenation conditions to modify the pyrazole or thiazole rings.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or hydrogen peroxide in acidic conditions.

Reduction: Catalysts such as palladium on carbon (Pd/C) under hydrogen gas.

Substitution: Halogenating agents like bromine or chlorinating agents in the presence of a Lewis acid catalyst.

Major Products

Oxidation: Quinone derivatives.

Reduction: Reduced pyrazole or thiazole derivatives.

Substitution: Halogenated phenol derivatives.

Scientific Research Applications

3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]phenol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its antimicrobial, anti-inflammatory, and anticancer properties.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]phenol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or modulating their function. The exact pathways depend on the biological context, but common targets include kinases, proteases, and G-protein coupled receptors .

Comparison with Similar Compounds

Similar Compounds

3,5-Dimethyl-1H-pyrazole: Shares the pyrazole moiety but lacks the thiazole and phenol groups.

Thiazole derivatives: Contain the thiazole ring but differ in the attached functional groups.

Phenol derivatives: Feature the phenol group but vary in the heterocyclic components.

Uniqueness

3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]phenol is unique due to its combination of three distinct moieties, which confer a diverse range of chemical reactivity and biological activity. This makes it a valuable compound for developing new pharmaceuticals and materials .